Cas no 1354953-14-2 (4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide)

• Product Name: 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide
• CAS No: 1354953-14-2
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• MDL: MFCD17137041
• CID: 5057930
• Update Time: 2025-06-15

4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(4-methoxy-2-methylphenyl)benzamide
• 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide

• MDL： MFCD17137041
• Inchi： 1S/C15H14BrNO2/c1-10-9-13(19-2)7-8-14(10)17-15(18)11-3-5-12(16)6-4-11/h3-9H,1-2H3,(H,17,18)
• InChI Key： KTEPEPAJBMRTKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1C=CC(=CC=1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3

Additional information on 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide

Recent Advances in the Study of 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide (CAS: 1354953-14-2)

4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide (CAS: 1354953-14-2) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has garnered attention due to its structural features, which include a brominated benzamide moiety and a methoxy-substituted phenyl ring. These features are known to confer unique pharmacological properties, making it a promising candidate for further investigation. Recent synthetic methodologies have optimized the production of 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide, enabling higher yields and purity, which are critical for preclinical and clinical studies.

In terms of biological activity, preliminary studies have demonstrated that 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide exhibits moderate inhibitory effects on certain enzymatic targets, including kinases and proteases. These findings suggest its potential utility in treating diseases such as cancer and inflammatory disorders. However, further mechanistic studies are required to elucidate its precise mode of action and to identify any off-target effects.

Recent in vitro and in vivo studies have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide has favorable bioavailability and stability, although some challenges remain in optimizing its solubility and tissue penetration. These insights are crucial for guiding future formulation strategies.

Collaborative efforts between academic and industrial researchers have led to the development of analogs and derivatives of 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide, aimed at enhancing its efficacy and reducing potential toxicity. Structure-activity relationship (SAR) studies have identified key modifications that improve binding affinity and selectivity, paving the way for the design of next-generation compounds.

In conclusion, 4-Bromo-N-(4-methoxy-2-methylphenyl)benzamide (CAS: 1354953-14-2) represents a promising chemical entity with diverse therapeutic potential. Ongoing research is expected to further validate its applications and address current limitations, ultimately contributing to the advancement of medicinal chemistry and drug development. This brief underscores the importance of continued investment in the study of such compounds to unlock their full potential in addressing unmet medical needs.